Cas no 109888-51-9 (5-Isoxazolecarboxylic acid, 3-(2,4-dichlorophenyl)-4,5-dihydro-, methylester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(2,4-dichlorophenyl)-4,5-dihydro-, methylester
• CAS No: 109888-51-9
• MF: C₁₁H₉Cl₂NO₃
• MW: 274.100061178207
• CID: 1188296
• PubChem ID: 13937596
• Update Time: 2025-04-20

5-Isoxazolecarboxylic acid, 3-(2,4-dichlorophenyl)-4,5-dihydro-, methylester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(2,4-dichlorophenyl)-4,5-dihydro-, methylester
• 109888-51-9
• Methyl 3-(2,4-dichlorophenyl)-4,5-dihydroisoxazole-5-carboxylate

• Inchi： 1S/C11H9Cl2NO3/c1-16-11(15)10-5-9(14-17-10)7-3-2-6(12)4-8(7)13/h2-4,10H,5H2,1H3
• InChI Key： XSXGXHUNEINJTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CC(C(=O)OC)ON=1)Cl

Computed Properties

• Exact Mass: 367.14203
• Monoisotopic Mass: 272.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 76.07